(2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine

• IUPAC Name: 2-methoxy-5-methyl-N-[(4-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C15H16N2O3/c1-11-3-8-15(20-2)14(9-11)16-10-12-4-6-13(7-5-12)17(18)19/h3-9,16H,10H2,1-2H3
• InChI Key: GYPACXNURUHROI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• Solubility: 3.1 [ug/mL] (The mean of the results at pH 7.4)

Description

(2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine, also known as MMNA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MMNA is a derivative of the natural compound tyramine, which is found in many foods and is a precursor to the neurotransmitter norepinephrine.

Mechanism of Action

(2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine acts as a competitive inhibitor of the norepinephrine transporter, binding to the transporter and preventing the reuptake of norepinephrine into presynaptic neurons. This leads to an increase in extracellular norepinephrine levels, which can activate adrenergic receptors and modulate neural activity.
Biochemical and Physiological Effects:
The effects of this compound on behavior and physiology have been studied extensively in animal models. This compound has been shown to increase locomotor activity, enhance cognitive performance, and modulate stress responses. It has also been shown to affect cardiovascular function and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine in lab experiments is its selectivity for the norepinephrine transporter, which allows for the specific manipulation of norepinephrine levels. However, its effects on other neurotransmitter systems and potential off-target effects should be considered. Additionally, the synthesis of this compound can be challenging and requires specialized equipment and expertise.

Future Directions

Future research on (2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine could focus on its potential therapeutic applications, such as in the treatment of depression or attention deficit hyperactivity disorder. It could also be used to study the role of norepinephrine in various neurological disorders, such as Parkinson's disease or Alzheimer's disease. Further investigation into the mechanism of action of this compound and its effects on neural activity could provide valuable insights into the functioning of the central nervous system.

Synthesis Methods

The synthesis of (2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine involves several steps, including the protection of the amino group on tyramine, followed by the introduction of the nitrobenzyl group and subsequent deprotection of the amino group. The final product is a yellow crystalline solid that is soluble in organic solvents.

Scientific Research Applications

(2-methoxy-5-methylphenyl)(4-nitrobenzyl)amine has been used as a tool compound in various studies to investigate the role of norepinephrine in the central nervous system. It has been shown to selectively inhibit the uptake of norepinephrine by the norepinephrine transporter, which is responsible for the reuptake of norepinephrine into presynaptic neurons. This inhibition leads to an increase in extracellular norepinephrine levels and has been used to study the effects of norepinephrine on behavior and physiology.